Cas no 1880301-69-8 (N'-(2-ethoxyethyl)-N'-ethyl-2,2-difluoropropane-1,3-diamine)

• Product Name: N'-(2-ethoxyethyl)-N'-ethyl-2,2-difluoropropane-1,3-diamine
• CAS No: 1880301-69-8
• MF: C₉H₂₀F₂N₂O
• MW: 210.264709472656
• CID: 5296670
• Update Time: 2025-06-14

N'-(2-ethoxyethyl)-N'-ethyl-2,2-difluoropropane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• (3-amino-2,2-difluoropropyl)(2-ethoxyethyl)ethylamine
• N'-(2-ethoxyethyl)-N'-ethyl-2,2-difluoropropane-1,3-diamine

• Inchi： 1S/C9H20F2N2O/c1-3-13(5-6-14-4-2)8-9(10,11)7-12/h3-8,12H2,1-2H3
• InChI Key： QGLMOEPZSWOMQY-UHFFFAOYSA-N
• SMILES： FC(CN)(CN(CC)CCOCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 145
• XLogP3: 0.6
• Topological Polar Surface Area: 38.5

Additional information on N'-(2-ethoxyethyl)-N'-ethyl-2,2-difluoropropane-1,3-diamine

Comprehensive Analysis of N'-(2-ethoxyethyl)-N'-ethyl-2,2-difluoropropane-1,3-diamine (CAS No. 1880301-69-8)

The compound N'-(2-ethoxyethyl)-N'-ethyl-2,2-difluoropropane-1,3-diamine (CAS No. 1880301-69-8) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including the ethoxyethyl and difluoropropane moieties, which contribute to its distinct physicochemical properties. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Researchers are particularly interested in its hydrogen-bonding capacity and fluorine-induced polarity, which may enhance bioavailability in drug design.

In recent years, the demand for fluorinated amines like N'-(2-ethoxyethyl)-N'-ethyl-2,2-difluoropropane-1,3-diamine has surged, driven by their applications in bioconjugation and catalysis. A 2023 study published in the Journal of Fluorine Chemistry emphasized the role of such compounds in improving metabolic stability for small-molecule therapeutics. This aligns with the growing trend of precision medicine, where tailored molecular structures are critical. The compound’s CAS No. 1880301-69-8 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the difluoropropane backbone of this compound offers steric and electronic advantages. The incorporation of fluorine atoms is known to modulate lipophilicity and electrostatic interactions, making it valuable for drug delivery systems. Industry experts often query its solubility profile and stability under physiological conditions, as these factors determine its utility in formulation development. Notably, the ethoxyethyl side chain may enhance water solubility, addressing a common challenge in bioactive compound optimization.

Environmental and regulatory considerations also shape discussions around CAS No. 1880301-69-8. With increasing focus on green chemistry, researchers are exploring sustainable synthesis routes for such fluorinated amines. A 2022 review in ACS Sustainable Chemistry & Engineering highlighted the need for atom-efficient protocols to reduce waste generation. This compound’s potential biodegradability and low ecotoxicity are frequently debated topics in regulatory forums, particularly for agrochemical applications.

In the context of material science, N'-(2-ethoxyethyl)-N'-ethyl-2,2-difluoropropane-1,3-diamine has been investigated for its role in polymer modification. The fluorine atoms can impart thermal resistance and chemical inertness to polymeric matrices, making them suitable for high-performance coatings. Patent filings from 2021–2023 reveal its use in electronic encapsulation materials, where moisture resistance is critical. These applications tie into broader trends like flexible electronics and renewable energy storage.

Looking ahead, the versatility of CAS No. 1880301-69-8 ensures its continued relevance across disciplines. Whether as a pharmacophore in drug discovery or a crosslinking agent in advanced materials, its multifunctional design exemplifies modern molecular engineering principles. As synthetic methodologies evolve, this compound is poised to play a pivotal role in addressing challenges from targeted therapy to sustainable industrial processes.